2-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C18H20N2O/c1-14-6-2-5-9-17(14)19-18(21)13-20-11-10-15-7-3-4-8-16(15)12-20/h2-9H,10-13H2,1H3,(H,19,21)
• InChI Key: HZMPGHZWYHVOAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2CCC3=CC=CC=C3C2
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• Solubility: 24.8 [ug/mL] (The mean of the results at pH 7.4)

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoquinoline ring, the acetamide group, and a 2-methylphenyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The isoquinoline ring, for example, might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its specific molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its pharmacokinetics, and conducting clinical trials.